Nicotinamide-d4 Nicotinamide-d4 Nicotinamide-d4 is intended for use as an internal standard for the quantification of nicotinamide by GC- or LC-MS. Nicotinamide is an amide form of niacin, which is also known as vitamin B3, that can be biosynthesized in vivo or obtained through the diet. It is a precursor in the synthesis of the metabolic cofactor NAD+ and an inhibitor of sirtuin 1 (SIRT1; IC50 = <50 µM). Nicotinamide (10 µM) increases the activity of serine palmitoyltransferase (SPT) and the biosynthesis of ceramide, glucosylceramide, sphingomyelin, free fatty acids, and cholesterol in primary human keratinocytes. Nicotinamide (40 µM) induces apoptosis in SNU-398, SNU-739, and HepG2 hepatocellular carcinoma (HCC) cells, and it prevents the formation of neoplastic lesions in a diethylnitrosamine-induced mouse model of HCC. Unlike niacin, nicotinamide does not reduce plasma lipid levels or induce flushing.
Labelled Nicotinamide, precursor of the coenzymes NAD and NADP. Nicotinamide is a water soluble vitamin (enzyme cofactor).
Nicotinamide (or niacinamide) is a form of vitamin B3 that can be used in a variety of therapeutic applications. It is found in meat, fish, nuts, and mushrooms, as well as in some vegetables. It is an amide derivative of nicotinic acid and is preferred in the treatment of pellagra, acne and skin cancer.
Nicotinamide-2,4,5,6-d4 is a deuterated vitamin B3 wherein C-2, C-4, C-5, and C-6 pyridine protons are replaced by deuterium.

Brand Name: Vulcanchem
CAS No.: 347841-88-7
VCID: VC21122894
InChI: InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)/i1D,2D,3D,4D
SMILES: C1=CC(=CN=C1)C(=O)N
Molecular Formula: C6H6N2O
Molecular Weight: 126.15 g/mol

Nicotinamide-d4

CAS No.: 347841-88-7

Cat. No.: VC21122894

Molecular Formula: C6H6N2O

Molecular Weight: 126.15 g/mol

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Nicotinamide-d4 - 347841-88-7

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Description Nicotinamide-d4 is intended for use as an internal standard for the quantification of nicotinamide by GC- or LC-MS. Nicotinamide is an amide form of niacin, which is also known as vitamin B3, that can be biosynthesized in vivo or obtained through the diet. It is a precursor in the synthesis of the metabolic cofactor NAD+ and an inhibitor of sirtuin 1 (SIRT1; IC50 = <50 µM). Nicotinamide (10 µM) increases the activity of serine palmitoyltransferase (SPT) and the biosynthesis of ceramide, glucosylceramide, sphingomyelin, free fatty acids, and cholesterol in primary human keratinocytes. Nicotinamide (40 µM) induces apoptosis in SNU-398, SNU-739, and HepG2 hepatocellular carcinoma (HCC) cells, and it prevents the formation of neoplastic lesions in a diethylnitrosamine-induced mouse model of HCC. Unlike niacin, nicotinamide does not reduce plasma lipid levels or induce flushing.
Labelled Nicotinamide, precursor of the coenzymes NAD and NADP. Nicotinamide is a water soluble vitamin (enzyme cofactor).
Nicotinamide (or niacinamide) is a form of vitamin B3 that can be used in a variety of therapeutic applications. It is found in meat, fish, nuts, and mushrooms, as well as in some vegetables. It is an amide derivative of nicotinic acid and is preferred in the treatment of pellagra, acne and skin cancer.
Nicotinamide-2,4,5,6-d4 is a deuterated vitamin B3 wherein C-2, C-4, C-5, and C-6 pyridine protons are replaced by deuterium.

CAS No. 347841-88-7
Molecular Formula C6H6N2O
Molecular Weight 126.15 g/mol
IUPAC Name 2,4,5,6-tetradeuteriopyridine-3-carboxamide
Standard InChI InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)/i1D,2D,3D,4D
Standard InChI Key DFPAKSUCGFBDDF-RHQRLBAQSA-N
Isomeric SMILES [2H]C1=C(C(=C(N=C1[2H])[2H])C(=O)N)[2H]
SMILES C1=CC(=CN=C1)C(=O)N
Canonical SMILES C1=CC(=CN=C1)C(=O)N

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